2-chloro-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide
Overview
Description
“2-chloro-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide” is a chemical compound with the empirical formula C10H11Cl2NO2 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of “2-chloro-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide” is based on structures generated from information available in ECHA’s databases . The InChI string for this compound is 1S/C10H11Cl2NO2/c1-6-3-8(13-10(14)5-11)9(15-2)4-7(6)12/h3-4H,5H2,1-2H3,(H,13,14) .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-chloro-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide” are as follows: it is a solid , and its molecular weight is 248.11 .Scientific Research Applications
I have found some information related to the compound “2-chloro-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide” and similar compounds. Here’s a comprehensive analysis focusing on unique applications:
Antimicrobial Agents
Derivatives of chloroacetamide, including compounds similar to 2-chloro-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide, have been synthesized with the aim of creating new bioactive agents. These compounds can be used as antimicrobial agents, serving as herbicides, antifungal agents, and disinfectants .
Pharmaceutical Intermediates
Compounds with structural similarities have been reported as intermediates in the synthesis of various pharmaceuticals. For example, a related compound has been used as an intermediate in the synthesis of glyburide, a medication used to treat type 2 diabetes .
Nonlinear Optical Materials
Chloro-nitroaniline derivatives have demonstrated potential in nonlinear optical applications. For instance, a study on 2-chloro-4-nitroaniline showed that it produces second harmonic generation (SHG) that is twice as high as that obtained from potassium dihydrogen phosphate (KDP) upon irradiation with an 800 nm laser beam . While this is not the exact compound you asked about, it suggests potential applications for similar compounds in optical materials.
Organic Nonlinear Optical Single Crystals
Similar compounds have been developed into organic nonlinear optical single crystals for various applications. These crystals are recognized for their non-centrosymmetric space group structure and potential use in optoelectronics .
Anti-inflammatory Activity
Some chloroacetamide derivatives have been synthesized and evaluated for their in vitro anti-inflammatory activity. Studies indicate that these compounds can exhibit superior anti-inflammatory effects .
Chemical Synthesis and Research
The specific compound “2-chloro-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide” is available for purchase and is likely used in chemical synthesis and research. However, detailed applications in this field are not provided in the search results .
Safety and Hazards
properties
IUPAC Name |
2-chloro-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11Cl2NO2/c1-6-3-8(13-10(14)5-11)9(15-2)4-7(6)12/h3-4H,5H2,1-2H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEAHQUWUYVSPDR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)OC)NC(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11Cl2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20368533 |
Source
|
| Record name | 2-chloro-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20368533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide | |
CAS RN |
379255-21-7 |
Source
|
| Record name | 2-chloro-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20368533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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